Cas no 1261583-08-7 (Ethyl 3-methyl-5-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 3-methyl-5-(trifluoromethoxy)benzoate
• CAS No: 1261583-08-7
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• CID: 4937984
• Update Time: 2023-08-21

Ethyl 3-methyl-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methyl-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H11F3O3/c1-3-16-10(15)8-4-7(2)5-9(6-8)17-11(12,13)14/h4-6H,3H2,1-2H3
• InChI Key： FFSBQXYQTKQGOB-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)OCC)C=C(C)C=1)(F)F

Computed Properties

• Exact Mass: 248.06602869 g/mol
• Monoisotopic Mass: 248.06602869 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5
• Molecular Weight: 248.20